Cas no 143423-06-7 (1,2,5-Oxadiazole-3-carboxaldehyde, 4-propyl-, 5-oxide (9CI))

• Product Name: 1,2,5-Oxadiazole-3-carboxaldehyde, 4-propyl-, 5-oxide (9CI)
• CAS No: 143423-06-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 108340
• PubChem ID: 15034640
• Update Time: 2025-04-18

1,2,5-Oxadiazole-3-carboxaldehyde, 4-propyl-, 5-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxaldehyde, 4-propyl-, 5-oxide (9CI)
• 1,2,5-Oxadiazole-3-carboxaldehyde,4-propyl-, 5-oxide
• 5-oxido-4-propyl-1,2,5-oxadiazol-5-ium-3-carbaldehyde
• 143423-06-7

• Inchi： 1S/C6H8N2O3/c1-2-3-6-5(4-9)7-11-8(6)10/h4H,2-3H2,1H3
• InChI Key： LKWVGQSZDFCZFZ-UHFFFAOYSA-N
• SMILES： O1N=C(C=O)C(CCC)=[N+]1[O-]

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 70.04